Cas no 17008-65-0 (Bufarenogin)

• Product Name: Bufarenogin
• CAS No: 17008-65-0
• MF: C₂₄H₃₂O₆
• MW: 416.507287979126
• CID: 195420
• PubChem ID: 167607
• Update Time: 2025-04-19

Bufarenogin Chemical and Physical Properties

Names and Identifiers

• Bufa-20,22-dienolide,3,12,14-trihydroxy-11-oxo-, (3b,5b,12b)-
• Bufarenogin
• (3β,5β,12β)-3,12,14-trihydroxy-11-oxo-bufa-20,22-dienolide
• 3β,12β,14-Trihydroxy-11-oxo-5β,14β-bufa-20,22-dienolid
• 3β,12β,14-trihydroxy-11-oxo-5β,14β-bufa-20,22-dienolide
• 12β-Bufarenogin
• (3beta,5beta,12beta)-3,12,14-Trihydroxy-11-oxobufa-20,22-dienolide
• 3beta,12beta,14-Trihydroxy-11-oxo-5beta-bufa-20,22-dienolide
• 3,12,14-Trihydroxy-11-oxobufa-20,22-dienolide
• SCHEMBL21578316
• DTXSID10937732
• CS-0034269
• Bufa-20,22-dienolide, 3,12,14-trihydroxy-11-oxo-, (3beta,5beta,12beta)-
• 5-((3S,5R,8R,9S,10S,12S,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-11-oxohexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2H-pyran-2-one
• 17008-65-0
• NX9GTE2C2W
• Bufarenogen
• 5beta-Bufa-20,22-dienolide, 3beta,12beta,14-trihydroxy-11-oxo-
• AKOS040760310
• E88960
• HY-N6573
• CHEMBL2385665
• 5-[(3S,5R,8R,9S,10S,12S,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-11-oxo-2,3,4,5,6,7,8,9,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pyran-2-one
• AMY40633
• 5-((3S,5R,8R,9S,10S,12S,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-11-oxo-2,3,4,5,6,7,8,9,12,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-17-yl)pyran-2-one
• DA-61938
• 5-[(1R,3aS,3bR,5aR,7S,9aS,9bS,11S,11aS)-3a,7,11-trihydroxy-9a,11a-dimethyl-10-oxo-dodecahydro-1H-cyclopenta[a]phenanthren-1-yl]pyran-2-one

• Inchi： 1S/C24H32O6/c1-22-9-7-15(25)11-14(22)4-5-17-19(22)20(27)21(28)23(2)16(8-10-24(17,23)29)13-3-6-18(26)30-12-13/h3,6,12,14-17,19,21,25,28-29H,4-5,7-11H2,1-2H3/t14-,15+,16-,17-,19-,21-,22+,23+,24+/m1/s1
• InChI Key： SOGONHOGEFLVPE-PUVOGLICSA-N
• SMILES： O[C@]12CC[C@H](C3=COC(C=C3)=O)[C@@]1(C)[C@@H](C([C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O)=O)O

Computed Properties

• Exact Mass: 416.22000
• Monoisotopic Mass: 416.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Color/Form: Powder
• PSA: 107.97000
• LogP: 2.39170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives